1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide

• Molecular Formula: C22H23N3O4S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 1-methylsulfonyl-N-(2-quinolin-8-yloxyethyl)-3,4-dihydro-2H-quinoline-6-carboxamide
• InChI: InChI=1S/C22H23N3O4S/c1-30(27,28)25-13-4-7-17-15-18(9-10-19(17)25)22(26)24-12-14-29-20-8-2-5-16-6-3-11-23-21(16)20/h2-3,5-6,8-11,15H,4,7,12-14H2,1H3,(H,24,26)
• InChI Key: KVYMUERLKURYPT-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)C(=O)NCCOC3=CC=CC4=C3N=CC=C4

Description

1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a tetrahydroquinoline derivative that has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide is not fully understood. However, it has been proposed that it works by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development and progression of cancer, inflammation, and neurological disorders.
Biochemical and Physiological Effects:
1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes such as topoisomerase II and HDAC6, which are involved in the growth and proliferation of cancer cells. In addition, it has been found to reduce inflammation by inhibiting the activity of certain cytokines and chemokines. It has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach its target site. It has been extensively studied for its potential therapeutic applications, and its mechanism of action is well understood. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide. One direction is to explore its potential therapeutic applications in other diseases such as Alzheimer's disease and multiple sclerosis. Another direction is to investigate its potential as a combination therapy with other drugs. Furthermore, the development of more soluble analogs of this compound could improve its use in lab experiments and potential therapeutic applications.

Synthesis Methods

The synthesis method of 1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide involves the reaction of 6-chloro-1,2,3,4-tetrahydroquinoline with 8-hydroxyquinoline in the presence of a base, followed by reaction with N-(2-chloroethyl)methanesulfonamide. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-(methylsulfonyl)-N-[2-(quinolin-8-yloxy)ethyl]-1,2,3,4-tetrahydroquinoline-6-carboxamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. In addition, it has been found to have neuroprotective effects in animal models of Parkinson's disease.